Cas no 808769-56-4 (Benzenesulfonic acid,4-amino-3-methoxy-5-methyl-)

• Product name: Benzenesulfonic acid,4-amino-3-methoxy-5-methyl-
• CAS No: 808769-56-4
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 715124

Benzenesulfonic acid,4-amino-3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-3-methoxy-5-methyl-
• m-Toluenesulfonic acid, 4-amino-5-methoxy-

• Inchi： 1S/C8H11NO4S/c1-5-3-6(14(10,11)12)4-7(13-2)8(5)9/h3-4H,9H2,1-2H3,(H,10,11,12)
• InChI Key： IWRDBEDCMQOHQU-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC(OC)=C(N)C(C)=C1

Computed Properties

• Exact Mass: 217.041
• Monoisotopic Mass: 217.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2